Cas no 27720-00-9 (1H-Indole-2-methanol, 1-amino-2,3-dihydro-)

• Product name: 1H-Indole-2-methanol, 1-amino-2,3-dihydro-
• CAS No: 27720-00-9
• MF: C₉H₁₂N₂O
• MW: 164.204381942749
• CID: 2930053

1H-Indole-2-methanol, 1-amino-2,3-dihydro- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-2-methanol, 1-amino-2,3-dihydro-
• 2-(Hydroxymethyl)indoline-1-amine

• Inchi： 1S/C9H12N2O/c10-11-8(6-12)5-7-3-1-2-4-9(7)11/h1-4,8,12H,5-6,10H2
• InChI Key： DXNZRTRKHMJNBM-UHFFFAOYSA-N
• SMILES： OCC1CC2C=CC=CC=2N1N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 163
• Topological Polar Surface Area: 49.5
• XLogP3: 1.3